(4-(((2,2-Dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)methyl)phenyl)(4-(2-methoxyphenyl)piperazin-1-yl)methanone

• IUPAC Name: [4-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxymethyl]phenyl]-[4-(2-methoxyphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C29H32N2O4/c1-29(2)19-23-7-6-10-26(27(23)35-29)34-20-21-11-13-22(14-12-21)28(32)31-17-15-30(16-18-31)24-8-4-5-9-25(24)33-3/h4-14H,15-20H2,1-3H3
• InChI Key: NORPBVDKCPDMPW-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(O1)C(=CC=C2)OCC3=CC=C(C=C3)C(=O)N4CCN(CC4)C5=CC=CC=C5OC)C
• Molecular Formula: C29H32N2O4
• Molecular Weight: 472.6 g/mol
• CAS No.: 941947-99-5

Description

(4-(((2,2-Dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)methyl)phenyl)(4-(2-methoxyphenyl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C29H32N2O4 and its molecular weight is 472.585. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Compounds derived from benzofuran and piperazine have been synthesized and evaluated for their antimicrobial activities. For instance, a series of novel benzofuran-based 1,2,3-triazoles demonstrated high antimicrobial activity (Sunitha et al., 2017). Similarly, pyridine derivatives incorporating piperazine showed variable and modest antimicrobial activity against bacteria and fungi (Patel et al., 2011).

Anticancer Agents

Benzofuran derivatives have been explored for their selective cytotoxicity against tumorigenic cell lines, leading to the synthesis of compounds with potential as anticancer agents. For example, (2,4-dimethoxyphenyl)-(4-hydroxy-3-methyl-6-phenylbenzofuran-2-yl)-methanone was designed for enhanced biological stability and expected to last longer in the human body as an anticancer agent (Hayakawa et al., 2004).

Analgesic Properties

The synthesis of 10-hydroxy-4-methyl-2,3,4,5,6,7-hexahydro-1,6-methano-1H-4-benzazonine derivatives (homobenzomorphans) as potential analgesics indicates the exploration of benzofuran derivatives for pain management. These compounds showed potency comparable to morphine in mice models (Shiotani & Kometani, 1976).

Structural and Theoretical Studies

Investigations into the structural and theoretical aspects of oxazoline compounds, closely related in structure to the query compound, have been reported. These studies focus on solid-state, solution, and gas phase structures to understand their stability and potential applications in coordination chemistry and metal-mediated catalysis (Jones et al., 2013).

Mechanism of Action

Target of Action

It’s known that benzofuran compounds, which this molecule is a derivative of, have shown strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .

Mode of Action

Benzofuran derivatives are known to interact with their targets in a way that leads to their strong biological activities .

Biochemical Pathways

Benzofuran derivatives are known to affect various biochemical pathways due to their diverse pharmacological activities .

Result of Action

Benzofuran derivatives have been shown to exhibit strong biological activities, which suggests that they may have significant molecular and cellular effects .